Cas no 102539-72-0 (2H-Azepin-2-one,hexahydro-7-isopropyl-(6CI))

• Product Name: 2H-Azepin-2-one,hexahydro-7-isopropyl-(6CI)
• CAS No: 102539-72-0
• MF: C₉H₁₇NO
• MW: 155.241g/mol
• CID: 125100
• PubChem ID: 20239030
• Update Time: 2024-02-27

2H-Azepin-2-one,hexahydro-7-isopropyl-(6CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one,hexahydro-7-(1-methylethyl)-
• 2H-Azepin-2-one,hexahydro-7-isopropyl-(6CI)
• 2H-Azepin-2-one, hexahydro-7-(1-methylethyl)-

• Inchi： 1S/C9H17NO/c1-7(2)8-5-3-4-6-9(11)10-8/h7-8H,3-6H2,1-2H3,(H,10,11)
• InChI Key： BKJOSQCBZBMZKW-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)CCCCC1=O

Computed Properties

• Exact Mass: 155.131
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams